Cas no 1511071-63-8 (1-(4-Methoxybenzyl)-5-methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(4-Methoxybenzyl)-5-methyl-1H-1,2,3-triazol-4-amine
• CAS No: 1511071-63-8
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• MDL: MFCD21947969
• CID: 4607736
• Update Time: 2025-05-22

1-(4-Methoxybenzyl)-5-methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxybenzyl)-5-Methyl-1H-1,2,3-triazol-4-aMine
• 1-(4-Methoxybenzyl)-5-methyl-1H-1,2,3-triazol-4-amine

• MDL： MFCD21947969
• Inchi： 1S/C11H14N4O/c1-8-11(12)13-14-15(8)7-9-3-5-10(16-2)6-4-9/h3-6H,7,12H2,1-2H3
• InChI Key： PVIIFZULLHPAJN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C(C)=C(N)N=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 437.3±55.0 °C at 760 mmHg
• Flash Point: 218.3±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(4-Methoxybenzyl)-5-methyl-1H-1,2,3-triazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Methoxybenzyl)-5-methyl-1H-1,2,3-triazol-4-amine

Introduction to 1-(4-Methoxybenzyl)-5-methyl-1H-1,2,3-triazol-4-amine (CAS No: 1511071-63-8)

1-(4-Methoxybenzyl)-5-methyl-1H-1,2,3-triazol-4-amine (CAS No: 1511071-63-8) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with a methoxybenzyl substituent and a methyl group. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

The triazole ring in this compound is a five-membered aromatic heterocycle containing two nitrogen atoms. This structure is known for its stability and ability to participate in hydrogen bonding, which are crucial properties for its applications in drug design and materials synthesis. The 4-methoxybenzyl group attached to the triazole ring introduces additional electronic and steric effects, enhancing the compound's reactivity and selectivity in various reactions.

Recent studies have highlighted the potential of 1-(4-Methoxybenzyl)-5-methyl-1H-1,2,3-triazol-4-amine as a building block in medicinal chemistry. Its ability to act as a bioisostere for other functional groups has made it an attractive candidate for drug discovery programs targeting various therapeutic areas, including cancer and inflammation. For instance, researchers have utilized this compound to design inhibitors for key enzymes involved in cellular signaling pathways.

In the field of materials science, this compound has been explored for its potential in the synthesis of advanced materials such as polymers and coordination polymers. The triazole moiety serves as a versatile linker, enabling the construction of complex architectures with tailored properties. Recent advancements in click chemistry have further expanded its utility, as it can be efficiently incorporated into larger molecular frameworks using copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions.

The synthesis of CAS No: 151107